Cas no 1027601-45-1 (3-(4-fluoro-3-methylphenyl)phenol)

• Product Name: 3-(4-fluoro-3-methylphenyl)phenol
• CAS No: 1027601-45-1
• MF: C₁₃H₁₁FO
• MW: 202.224247217178
• MDL: MFCD18312809
• CID: 1136480
• PubChem ID: 10081559
• Update Time: 2025-06-15

3-(4-fluoro-3-methylphenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 3-(4-fluoro-3-methylphenyl)phenol
• A1-79026
• 1027601-45-1
• 4-Fluoro-3'-hydroxy-3-methylbiphenyl
• MFCD18312809
• AKOS017558001
• 4'-Fluoro-3'-methyl-[1,1'-biphenyl]-3-ol
• DTXSID20435294
• MolPort-015-145-470

• MDL： MFCD18312809
• Inchi： 1S/C13H11FO/c1-9-7-11(5-6-13(9)14)10-3-2-4-12(15)8-10/h2-8,15H,1H3
• InChI Key： LGYWMJIEVSVRRJ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C)C1C=CC=C(C=1)O

Computed Properties

• Exact Mass: 202.079393132g/mol
• Monoisotopic Mass: 202.079393132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 20.2Ų

Additional information on 3-(4-fluoro-3-methylphenyl)phenol

Introduction to 3-(4-fluoro-3-methylphenyl)phenol (CAS No. 1027601-45-1)

3-(4-fluoro-3-methylphenyl)phenol, identified by its CAS number 1027601-45-1, is a significant compound in the field of pharmaceutical chemistry. This molecule has garnered attention due to its structural properties and potential applications in drug development. The presence of both fluoro and methyl substituents on the aromatic ring imparts unique electronic and steric characteristics, making it a valuable scaffold for designing novel therapeutic agents.

The compound's structure consists of two phenolic rings, one of which is substituted with a 4-fluoro-3-methylphenyl group. This specific arrangement enhances its interaction with biological targets, thereby increasing its pharmacological relevance. The fluorine atom, in particular, is known for its ability to modulate metabolic stability and binding affinity, which are critical factors in drug design.

In recent years, there has been a surge in research focusing on fluorinated aromatic compounds due to their improved bioavailability and reduced susceptibility to metabolic degradation. Studies have demonstrated that the introduction of fluorine atoms can significantly alter the pharmacokinetic profile of molecules, making them more effective in therapeutic settings. For instance, fluoroaromatics have been widely used in the development of antiviral and anticancer drugs, where their enhanced binding affinity and stability play a crucial role.

The synthesis of 3-(4-fluoro-3-methylphenyl)phenol involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These techniques are essential for producing pharmaceutical intermediates that meet stringent quality standards.

One of the most compelling aspects of 3-(4-fluoro-3-methylphenyl)phenol is its potential as a building block for more complex drug molecules. Researchers have explored its utility in creating derivatives with enhanced pharmacological properties. For example, modifications at the fluoro and methyl positions can lead to compounds with improved solubility, cell permeability, and target specificity. Such derivatives are being investigated for their efficacy in treating various diseases, including neurological disorders and inflammatory conditions.

The role of computational chemistry in designing and optimizing molecules like 3-(4-fluoro-3-methylphenyl)phenol cannot be overstated. Molecular modeling techniques allow researchers to predict the behavior of compounds before they are synthesized, saving time and resources. By leveraging computational tools, scientists can identify the most promising analogs for further development, thereby accelerating the drug discovery process.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. A notable example is their application in the development of kinase inhibitors, which are critical for treating cancers and other diseases. The ability of these compounds to interact tightly with protein targets has been attributed to the electronic effects induced by fluorine atoms. This has spurred further investigation into the structural diversity of fluoroaromatics and their potential therapeutic applications.

The chemical properties of 3-(4-fluoro-3-methylphenyl)phenol also make it an attractive candidate for use in material science applications beyond pharmaceuticals. Its aromatic structure and functional groups contribute to its reactivity with other materials, enabling the creation of novel polymers and coatings with unique properties. Such materials could find applications in electronics, coatings, and advanced manufacturing processes.

In conclusion, 3-(4-fluoro-3-methylphenyl)phenol (CAS No. 1027601-45-1) is a versatile compound with significant potential in both pharmaceuticals and materials science. Its unique structural features and functional groups make it a valuable scaffold for designing novel therapeutic agents. Ongoing research continues to uncover new applications for this compound, underscoring its importance in modern chemistry.